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Compound of Interest

Compound Name: MDL-29951

Cat. No.: B1676114

For Researchers, Scientists, and Drug Development Professionals: A Guide to the Safe
Handling, Storage, and Disposal of MDL-29951.

This document provides crucial safety and logistical information for the handling of MDL-29951,
a potent and selective antagonist at the glycine-NMDA site. Given that this compound is
intended for research use only, adherence to strict laboratory safety protocols is paramount to
ensure the well-being of all personnel.

Chemical and Physical Properties

A summary of the key physical and chemical properties of MDL-29951 is provided below. This
information is essential for safe handling, storage, and experimental planning.
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Property

Value

Chemical Name

2-Carboxy-4,6-dichloro-1H-indole-3-propanoic
acid[1]

CAS Number

130798-51-5[1]

Molecular Formula

C12HoCI2NO4[1]

Molecular Weight 302.11 g/mol [2]

Appearance Solid powder[2]

Purity >98%

Solubility Soluble in DMSOJ2]

Storage Short term (days to weeks): 0 - 4°C, dry and

dark. Long term (months to years): -20°C.[2]

Personal Protective Equipment (PPE)

Due to the limited availability of comprehensive toxicological data, a precautionary approach is

recommended when handling MDL-29951. The following personal protective equipment should

be considered standard for all procedures involving this compound.

PPE Category

Recommended Equipment

Hand Protection

Chemical-resistant gloves (e.g., nitrile)

Eye Protection

Safety glasses with side shields or goggles

Body Protection

Laboratory coat

Respiratory Protection

Use in a well-ventilated area. If aerosolization is

possible, a fume hood should be utilized.

Experimental Workflow for Safe Handling

The following diagram outlines the standard operating procedure for the safe handling of MDL-

29951 in a laboratory setting. Adherence to this workflow is critical to minimize exposure and
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Figure 1. A standardized workflow for the safe laboratory handling of MDL-29951.

PPE Selection Logic

The selection of appropriate personal protective equipment is a critical step that depends on
the specifics of the experimental procedure. The following diagram illustrates the decision-

making process for PPE selection based on the potential for exposure.
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Figure 2. Decision-making diagram for selecting appropriate PPE based on procedural risks.

Operational and Disposal Plan

Storage: As a solid, MDL-29951 should be stored in a cool, dry, and dark place. For short-term
storage, 0-4°C is recommended, while -20°C is suitable for long-term storage to maintain
stability.[2] Solutions of MDL-29951 in DMSO can be stored at -20°C for the long term.

Handling:

» Engineering Controls: All handling of the solid compound and preparation of solutions should
be conducted in a well-ventilated area, preferably within a chemical fume hood to minimize
inhalation risk.

o Personal Protective Equipment: Always wear the appropriate PPE as outlined in the table
and diagrams above.

o Contamination Prevention: Avoid direct contact with the skin, eyes, and clothing. Do not eat,
drink, or smoke in areas where the compound is handled.

Disposal: MDL-29951 is intended for research purposes only, and specific disposal guidelines
are not readily available. Therefore, all waste containing this compound, including empty
containers, unused material, and contaminated lab supplies, should be treated as hazardous
chemical waste.

+ Waste Collection: Collect all waste in clearly labeled, sealed containers.

o Regulatory Compliance: Dispose of the chemical waste in accordance with all applicable
federal, state, and local environmental regulations. Consult with your institution's
Environmental Health and Safety (EHS) department for specific guidance on chemical waste
disposal procedures.

e Do Not: Do not dispose of MDL-29951 down the drain or in the regular trash.

By adhering to these safety protocols and operational plans, researchers can minimize risks
and ensure a safe laboratory environment when working with MDL-29951.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-mdI-29951]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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